Cas no 1351648-86-6 (tert-butyl 4-{2-(3-cyanophenyl)formamidoethyl}piperazine-1-carboxylate hydrochloride)

• Product Name: tert-butyl 4-{2-(3-cyanophenyl)formamidoethyl}piperazine-1-carboxylate hydrochloride
• CAS No: 1351648-86-6
• MF: C₁₉H₂₇ClN₄O₃
• MW: 394.895683526993
• CID: 6277750
• PubChem ID: 71782858
• Update Time: 2025-05-20

tert-butyl 4-{2-(3-cyanophenyl)formamidoethyl}piperazine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-{2-(3-cyanophenyl)formamidoethyl}piperazine-1-carboxylate hydrochloride
• TERT-BUTYL 4-{2-[(3-CYANOPHENYL)FORMAMIDO]ETHYL}PIPERAZINE-1-CARBOXYLATE HYDROCHLORIDE
• tert-butyl 4-[2-[(3-cyanobenzoyl)amino]ethyl]piperazine-1-carboxylate;hydrochloride
• tert-butyl 4-(2-(3-cyanobenzamido)ethyl)piperazine-1-carboxylate hydrochloride
• F5882-0001
• AKOS026686251
• 1351648-86-6
• VU0527221-1

• Inchi： 1S/C19H26N4O3.ClH/c1-19(2,3)26-18(25)23-11-9-22(10-12-23)8-7-21-17(24)16-6-4-5-15(13-16)14-20;/h4-6,13H,7-12H2,1-3H3,(H,21,24);1H
• InChI Key： PPDAOJJHDHUCOY-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CCN(CCNC(C2C=CC=C(C#N)C=2)=O)CC1)=O

Computed Properties

• Exact Mass: 394.1771684g/mol
• Monoisotopic Mass: 394.1771684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 541
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.7Ų

Additional information on tert-butyl 4-{2-(3-cyanophenyl)formamidoethyl}piperazine-1-carboxylate hydrochloride

Introduction to Tert-butyl 4-{2-(3-cyanophenyl)formamidoethyl}piperazine-1-carboxylate Hydrochloride (CAS No. 1351648-86-6)

Tert-butyl 4-{2-(3-cyanophenyl)formamidoethyl}piperazine-1-carboxylate hydrochloride, with the CAS number 1351648-86-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential applications in medicinal chemistry, particularly in the design of novel therapeutic agents. The intricate structure of this molecule, featuring a piperazine core and various functional groups, makes it a subject of interest for researchers exploring new pharmacological pathways.

The molecular formula and structural characteristics of tert-butyl 4-{2-(3-cyanophenyl)formamidoethyl}piperazine-1-carboxylate hydrochloride contribute to its unique chemical properties. The presence of a tert-butyl group enhances the lipophilicity of the molecule, which can be crucial for its absorption and distribution within biological systems. Additionally, the formamido and cyanophenyl substituents introduce specific interactions that may influence its binding affinity to biological targets. These features make it an attractive candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in exploring the pharmacological potential of piperazine derivatives. Piperazines are known for their ability to modulate various biological processes, including neurotransmitter systems and enzyme activities. The compound tert-butyl 4-{2-(3-cyanophenyl)formamidoethyl}piperazine-1-carboxylate hydrochloride is being studied for its potential role in these areas, with initial findings suggesting promising interactions with certain receptors and enzymes.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Research has indicated that piperazine-based molecules can interact with serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and Parkinson's disease. The specific arrangement of functional groups in tert-butyl 4-{2-(3-cyanophenyl)formamidoethyl}piperazine-1-carboxylate hydrochloride may allow it to modulate these pathways more effectively than existing treatments. This has led to several ongoing clinical trials and preclinical studies aimed at evaluating its efficacy and safety profile.

The synthesis and characterization of this compound have been refined through advanced chemical methodologies. Researchers have employed cutting-edge techniques such as solid-state NMR spectroscopy and X-ray crystallography to elucidate its structure and understand its conformational dynamics. These studies have provided valuable insights into how the molecule behaves in different environments, which is essential for optimizing its pharmacological properties.

Furthermore, the environmental stability and solubility profile of tert-butyl 4-{2-(3-cyanophenyl)formamidoethyl}piperazine-1-carboxylate hydrochloride have been thoroughly investigated. These parameters are critical for determining its suitability for formulation into pharmaceutical products. Preliminary data suggest that the compound exhibits good stability under various storage conditions, making it a viable candidate for further development. Additionally, its solubility characteristics have been optimized to enhance bioavailability, ensuring that it can be effectively delivered to target tissues.

The regulatory landscape surrounding the development of new pharmaceutical compounds also plays a significant role in the progression of research involving tert-butyl 4-{2-(3-cyanophenyl)formamidoethyl}piperazine-1-carboxylate hydrochloride. Compliance with international guidelines ensures that the compound meets stringent safety and efficacy standards before it can be approved for clinical use. Researchers are working closely with regulatory agencies to navigate these requirements, ensuring that the compound progresses through clinical trials efficiently.

In conclusion, Tert-butyl 4-{2-(3-cyanophenyl)formamidoethyl}piperazine-1-carboxylate hydrochloride (CAS No. 1351648-86-6) represents a significant advancement in pharmaceutical research. Its unique structural features and promising pharmacological properties make it a valuable tool for developing new therapeutic agents. As ongoing studies continue to uncover its potential applications, this compound is poised to play a crucial role in addressing some of the most challenging medical conditions facing society today.